![molecular formula C7H13NO3 B6226872 3-(4-Hydroxybutyl)-1,3-oxazolidin-2-one CAS No. 1153126-77-2](/img/no-structure.png)
3-(4-Hydroxybutyl)-1,3-oxazolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
While specific synthesis methods for “3-(4-hydroxybutyl)-1,3-oxazolidin-2-one” are not available, there are synthesis methods for related compounds. For instance, poly(4-Hydroxybutyrate) was produced in the bacterium Cupriavidus necator from structurally related carbon sources . Another synthetic strategy involves the free radical ring-opening polymerization of 2-methylene dioxolane .
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-hydroxybutyl)-1,3-oxazolidin-2-one involves the reaction of 4-hydroxybutyric acid with ethylene oxide to form 3-(4-hydroxybutyl)-1,3-oxazolidin-2-one.", "Starting Materials": [ "4-hydroxybutyric acid", "ethylene oxide" ], "Reaction": [ "Add 4-hydroxybutyric acid to a reaction flask", "Add a catalytic amount of sulfuric acid to the reaction flask", "Heat the reaction mixture to 60-70°C with stirring", "Slowly add ethylene oxide to the reaction mixture over a period of 2-3 hours", "Continue stirring the reaction mixture for an additional 2-3 hours", "Cool the reaction mixture to room temperature", "Extract the product with ethyl acetate", "Dry the organic layer with anhydrous sodium sulfate", "Filter the organic layer and concentrate the solvent under reduced pressure", "Purify the product by recrystallization from ethanol" ] } | |
CAS RN |
1153126-77-2 |
Molecular Formula |
C7H13NO3 |
Molecular Weight |
159.18 g/mol |
IUPAC Name |
3-(4-hydroxybutyl)-1,3-oxazolidin-2-one |
InChI |
InChI=1S/C7H13NO3/c9-5-2-1-3-8-4-6-11-7(8)10/h9H,1-6H2 |
InChI Key |
TUWJYQVKXFSFFT-UHFFFAOYSA-N |
Canonical SMILES |
C1COC(=O)N1CCCCO |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.